
3,5-Dihydroxy-2-naphthoic acid CAS number 89-
35-0 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dihydroxy-2-naphthoic acid

Cat. No.: B1682677 Get Quote

An In-depth Technical Guide to 3,5-Dihydroxy-2-naphthoic Acid (CAS 89-35-0)

Introduction
3,5-Dihydroxy-2-naphthoic acid (CAS number 89-35-0), also known as 3,5-

dihydroxynaphthalene-2-carboxylic acid, is a polycyclic aromatic organic compound. Its

structure, featuring a naphthalene core substituted with two hydroxyl groups and a carboxylic

acid group, makes it a valuable molecule in various scientific domains. This document provides

a comprehensive overview of its physicochemical properties, biological activities, relevant

experimental protocols, and safety information, tailored for researchers and professionals in

drug development and chemical synthesis.

Physicochemical Properties and Identifiers
The fundamental properties of 3,5-Dihydroxy-2-naphthoic acid are summarized below. These

data are crucial for its handling, characterization, and application in experimental settings.

Quantitative Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682677?utm_src=pdf-interest
https://www.benchchem.com/product/b1682677?utm_src=pdf-body
https://www.benchchem.com/product/b1682677?utm_src=pdf-body
https://www.benchchem.com/product/b1682677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₁₁H₈O₄ [1][2][3]

Molecular Weight 204.18 g/mol [1][2]

Melting Point 275 - 280 °C [1][4]

Boiling Point 442.2 °C at 760 mmHg [1][5]

Flash Point 235.3 °C [1][5]

pKa (Predicted) 2.95 ± 0.30 [6]

Solubility
Soluble in DMSO; slightly

soluble in Methanol.
[6][7]

Exact Mass 204.0423 u [7]

Compound Identifiers
Identifier Value Citations

CAS Number 89-35-0 [1]

EC Number 201-900-8 [1]

PubChem CID 66637 [8]

MDL Number MFCD00003982

Beilstein/REAXYS 3287771

InChI Key
YELLAPKUWRTITI-

UHFFFAOYSA-N
[9]

SMILES OC(=O)c1cc2cccc(O)c2cc1O

Biological and Pharmacological Activities
3,5-Dihydroxy-2-naphthoic acid has been identified as a modulator of several biological

targets, making it a compound of interest in pharmacology and drug discovery.
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NMDA Receptor Inhibitor: It functions as a negative or positive allosteric modulator of NMDA

receptors, which are crucial for regulating functions within the central nervous system.[4][7]

Antibabesial Drug Lead Compound: A molecular docking study identified 3,5-dihydroxy-2-
naphthoic acid as a novel lead compound for designing drugs against Babesia, a malaria-

like parasite.[7] Enzyme activity inhibition experiments demonstrated that it inhibits the

parasite's lactate dehydrogenase (LDH) with 5,000-fold selectivity over human LDH.[7]

Protein Tyrosine Phosphatase Inhibitor: The molecule is also recognized as a protein

tyrosine phosphatase inhibitor, an activity attributed to the benzofuran-like moiety in its

substructure.[4]

Biocatalysis Substrate: It is used in the biocatalytic synthesis of other dihydroxynaphthoic

acids.[7] For example, recombinant E. coli strains expressing Cytochrome P450 CYP199A2

can efficiently catalyze the regioselective oxidation of related hydroxy-2-naphthoic acids.[7]

Antibacterial Properties: The compound has been shown to inhibit the growth of bacteria,

including gram-negative organisms like Escherichia coli and Pseudomonas aeruginosa.[10]

Experimental Protocols & Methodologies
Detailed methodologies are essential for the replication and advancement of scientific

research. Below are protocols derived from documented applications of 3,5-Dihydroxy-2-
naphthoic acid.

Protocol 1: Analysis by Reverse Phase HPLC
This method is suitable for the analysis and separation of 3,5-Dihydroxy-2-naphthoic acid.

[11]

Column Selection: Use a reverse-phase C18 HPLC column. For faster UPLC applications,

columns with 3 µm particles are available.[11]

Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile (MeCN) and

water, acidified with phosphoric acid.[11] For Mass Spectrometry (MS) compatible

applications, replace phosphoric acid with formic acid.[11]
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Sample Preparation: Dissolve the 3,5-Dihydroxy-2-naphthoic acid standard or sample in a

suitable solvent, such as DMSO or the mobile phase.[7]

HPLC System Configuration:

Set an appropriate flow rate for the column dimensions.

Use a UV detector set to a wavelength suitable for detecting the naphthalene

chromophore.

Injection and Data Acquisition: Inject the sample onto the column and record the

chromatogram.

Analysis: The compound is separated based on its retention time. This method is scalable for

preparative separation to isolate impurities and is also suitable for pharmacokinetic studies.

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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